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Introduction
Dibromomethane (CH₂Br₂), also known as methylene bromide, is a halogenated hydrocarbon

with a range of applications in organic synthesis and as a solvent. Its unique chemical reactivity

and physical characteristics make it a valuable tool in the synthesis of various organic

compounds, including those of pharmaceutical interest. This technical guide provides a

comprehensive overview of the core physical and chemical properties of dibromomethane,

detailed experimental protocols for their determination, and a visualization of its metabolic

pathway and a key synthetic application.

Physical Properties of Dibromomethane
Dibromomethane is a colorless, dense liquid with a sweet, chloroform-like odor.[1] It is

characterized by a high density and is sparingly soluble in water but miscible with many organic

solvents.[2] A summary of its key physical properties is presented in the table below.
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Property Value Units Reference(s)

Molecular Formula CH₂Br₂ - [1]

Molecular Weight 173.83 g/mol [1]

Appearance Colorless liquid - [1]

Odor Sweet, pleasant - [1]

Density 2.477 (at 25 °C) g/mL [3]

Melting Point -52.7 °C [4]

Boiling Point 96 - 98 °C [3]

Water Solubility 12.5 (at 20 °C) g/L [4]

Solubility in Organic

Solvents

Very soluble in

ethanol, ether,

acetone, and benzene

- [2]

Vapor Pressure 46.5 (at 20 °C) hPa

Vapor Density 6.05 (air = 1) - [3]

Refractive Index

(n²⁰/D)
1.541 - [3]

Chemical Properties and Reactivity of
Dibromomethane
Dibromomethane's chemical behavior is dictated by the presence of two bromine atoms,

which makes it a useful reagent in various chemical transformations.
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Property Description Reference(s)

Stability
Stable under normal

conditions.
[5]

Reactivity

Dibromomethane is a versatile

reagent in organic synthesis. It

is notably used in

cyclopropanation reactions,

such as the Simmons-Smith

reaction, where it acts as a

source of the methylene group.

[3] It can also serve as a one-

carbon source in the synthesis

of various organic derivatives.

Incompatibilities

Incompatible with strong

oxidizing agents, strong bases,

and reactive metals such as

potassium, sodium, and

magnesium.[5]

Hazardous Reactions

Reacts violently with

potassium.[5] Can form

explosive mixtures with

potassium-sodium alloy.

Hazardous Decomposition

Products

When heated to

decomposition, it emits toxic

fumes of hydrogen bromide.[6]

Experimental Protocols for Property Determination
The following are detailed methodologies for key experiments to determine the physical

properties of dibromomethane, based on established standards.

Determination of Boiling Point (Adapted from ASTM
D1120)
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The equilibrium boiling point of dibromomethane can be determined using a standard

distillation apparatus.[7][8][9]

Apparatus:

A 100-mL round-bottom flask with a short neck.

A condenser with a straight inner tube.

A calibrated thermometer with a range appropriate for the expected boiling point.

A heating mantle or oil bath.

Boiling chips.

Procedure:

Place 50 mL of dibromomethane and a few boiling chips into the round-bottom flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of condensate is

observed on the thermometer. This is the initial boiling point.

Continue to observe the temperature. The temperature at which the distillation rate is

constant is recorded as the equilibrium boiling point.

Correct the observed boiling point for atmospheric pressure if it deviates from standard

pressure.

Determination of Density (Adapted from ASTM D4052)
The density of dibromomethane can be accurately measured using a digital density meter.[4]

[6][10][11][12]

Apparatus:
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A digital density meter capable of measuring in the expected range of dibromomethane's

density.

A calibrated syringe for sample injection.

Thermostatic control to maintain the sample at a constant temperature (e.g., 25 °C).

Procedure:

Calibrate the digital density meter with dry air and deionized water at the measurement

temperature.

Ensure the measuring cell is clean and dry.

Draw a sufficient volume of dibromomethane into the syringe, ensuring no air bubbles are

present.

Inject the sample into the measuring cell of the density meter.

Allow the sample to reach thermal equilibrium.

Record the density reading provided by the instrument.

Clean the measuring cell thoroughly after the measurement.

Determination of Melting Point (Capillary Method,
adapted from ASTM E324)
As dibromomethane is a liquid at room temperature, its melting point is determined at sub-

zero temperatures.[2][13][14][15][16]

Apparatus:

A melting point apparatus with a cooling capability.

Capillary tubes sealed at one end.

A low-temperature thermometer.
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Procedure:

Cool a small sample of dibromomethane until it solidifies.

Finely powder the solid dibromomethane at low temperature.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-4 mm.

Place the capillary tube in the melting point apparatus.

Cool the apparatus to a temperature well below the expected melting point.

Slowly heat the sample at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Record the temperature at which the first signs of melting are observed (the initial melting

point) and the temperature at which the last solid particle melts (the final melting point). The

range between these two temperatures is the melting range.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
The flask method is suitable for determining the water solubility of dibromomethane.[3][5][17]

[18][19]

Apparatus:

A thermostated shaking apparatus or magnetic stirrer.

Glass vessels with tight-fitting stoppers.

A centrifuge.

An analytical instrument for quantifying dibromomethane in water (e.g., gas

chromatography).

Procedure:
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Add an excess amount of dibromomethane to a known volume of deionized water in a

glass vessel.

Seal the vessel and agitate it at a constant temperature (e.g., 20 °C) for a sufficient time to

reach equilibrium (e.g., 24 hours).

After equilibration, cease agitation and allow the mixture to stand for a defined period to

allow for phase separation.

Centrifuge an aliquot of the aqueous phase to remove any undissolved micro-droplets of

dibromomethane.

Carefully extract a sample from the aqueous phase for analysis.

Determine the concentration of dibromomethane in the aqueous sample using a pre-

calibrated analytical method.

Repeat the procedure to ensure the results are reproducible.

Visualizations: Metabolic Pathway and Experimental
Workflow
Metabolic Pathway of Dibromomethane
Dibromomethane is known to be metabolized in mammals primarily by the cytochrome P450

enzyme system, with CYP2E1 being a key isoenzyme involved in its oxidative metabolism.[20]

[21][22][23][24] This metabolic process is crucial for its detoxification and elimination from the

body.
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Metabolic pathway of dibromomethane.

Experimental Workflow: The Simmons-Smith Reaction
The Simmons-Smith reaction is a classic and versatile method for the cyclopropanation of

alkenes, where dibromomethane can be used as a key reagent.[25][26] This workflow outlines

the general steps involved in this important synthetic transformation.
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Workflow for the Simmons-Smith reaction.

Conclusion
This technical guide provides essential data and methodologies for professionals working with

dibromomethane. The presented physical and chemical properties, along with standardized
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experimental protocols, offer a solid foundation for its safe and effective use in research and

development. The visualizations of its metabolic pathway and a key synthetic application

further enhance the understanding of its behavior in biological and chemical systems. As with

any chemical, appropriate safety precautions should always be taken when handling

dibromomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibromomethane | CH2Br2 | CID 3024 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. thinksrs.com [thinksrs.com]

3. oecd.org [oecd.org]

4. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

5. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]

6. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]

7. store.astm.org [store.astm.org]

8. webstore.ansi.org [webstore.ansi.org]

9. store.astm.org [store.astm.org]

10. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

11. ASTM D4052 - eralytics [eralytics.com]

12. contitesting.com [contitesting.com]

13. store.astm.org [store.astm.org]

14. westlab.com [westlab.com]

15. jk-sci.com [jk-sci.com]

16. infinitalab.com [infinitalab.com]

17. filab.fr [filab.fr]

18. oecd.org [oecd.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/product/b042720?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromomethane
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://wiki.anton-paar.com/es-ar/density-and-density-measurement/astm-d4052/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://ayalytical.com/methods/astm-d4052/
https://store.astm.org/d1120-22.html
https://webstore.ansi.org/standards/astm/astmd112017
https://store.astm.org/d1120-94r98e01.html
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://eralytics.com/standards/astm-d4052/
https://contitesting.com/astm-d4052/
https://store.astm.org/e0324-16.html
https://www.westlab.com/blog/measuring-melting-point
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]

20. Kinetics of bromodichloromethane metabolism by cytochrome P450 isoenzymes in
human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

21. purdue.edu [purdue.edu]

22. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC
[pmc.ncbi.nlm.nih.gov]

23. mdpi.com [mdpi.com]

24. chemisgroup.us [chemisgroup.us]

25. Low concentrations of bromodichloromethane induce a toxicogenomic response in
porcine embryos in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

26. quora.com [quora.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dibromomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042720#dibromomethane-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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